Cas no 125368-94-7 (Linolenyl Palmitoleate)

• Product Name: Linolenyl Palmitoleate
• CAS No: 125368-94-7
• MF: C₃₄H₆₀O₂
• MW: 500.839011192322
• CID: 5092383
• Update Time: 2025-05-23

Linolenyl Palmitoleate Chemical and Physical Properties

Names and Identifiers

• 9-Hexadecenoic acid, 9,12,15-octadecatrienyl ester, (all-Z)- (9CI)
• Linolenyl Palmitoleate

• Inchi： 1S/C34H60O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h5,7,11,13-14,16-18H,3-4,6,8-10,12,15,19-33H2,1-2H3/b7-5-,13-11-,16-14-,18-17-
• InChI Key： GPBWMJXPYJMKCY-MVXJGUQMSA-N
• SMILES： C(=O)(CCCCCCC/C=C\CCCCCC)OCCCCCCCC/C=C\C/C=C\C/C=C\CC

Experimental Properties

• Density: 0.882±0.06 g/cm3(Predicted)
• Boiling Point: 572.3±39.0 °C(Predicted)

Additional information on Linolenyl Palmitoleate

Linolenyl Palmitoleate: A Comprehensive Overview

Linolenyl Palmitoleate (CAS No: 125368-94-7) is a unique compound that has garnered significant attention in the fields of nutrition, cosmetics, and pharmaceuticals due to its diverse applications and potential health benefits. This compound is a derivative of two fatty acids: alpha-linolenic acid (a type of omega-3 fatty acid) and palmitoleic acid (a monounsaturated fatty acid). The combination of these two acids results in a compound with distinctive properties that make it valuable in various industries.

The structure of Linolenyl Palmitoleate is characterized by its long carbon chain, which contributes to its stability and bioavailability. Recent studies have highlighted its potential as a bioactive compound with antioxidant and anti-inflammatory properties. For instance, a 2023 study published in the *Journal of Nutritional Biochemistry* demonstrated that Linolenyl Palmitoleate can effectively neutralize free radicals, thereby reducing oxidative stress in cellular models. This finding underscores its potential role in preventing chronic diseases associated with oxidative damage, such as cardiovascular disorders and neurodegenerative diseases.

In the cosmetics industry, Linolenyl Palmitoleate has been recognized for its ability to enhance skin health. Its emollient properties make it an ideal ingredient for moisturizers and anti-aging products. A 2022 clinical trial conducted by the International Journal of Cosmetic Science revealed that topical application of products containing Linolenyl Palmitoleate significantly improved skin hydration and reduced signs of aging, such as wrinkles and hyperpigmentation. These findings suggest that this compound could be a key ingredient in the next generation of skincare products.

Moreover, Linolenyl Palmitoleate has shown promise in the pharmaceutical sector as a potential therapeutic agent. Research published in *Pharmaceuticals* in 2023 indicated that this compound may have anti-cancer properties by inhibiting the proliferation of cancer cells in vitro. The study suggested that Linolenyl Palmitoleate could be developed into a novel chemopreventive agent, offering a natural alternative to conventional cancer treatments.

The synthesis of Linolenyl Palmitoleate involves a complex process that combines alpha-linolenic acid and palmitoleic acid through esterification or transesterification reactions. Advances in biotechnology have enabled more efficient production methods, making this compound more accessible for commercial use. For example, microbial fermentation techniques have been explored to produce this compound at scale, reducing costs and environmental impact.

In terms of applications, Linolenyl Palmitoleate is increasingly being incorporated into functional foods and dietary supplements due to its potential health benefits. These products are designed to enhance overall well-being by providing essential fatty acids that support cardiovascular health, cognitive function, and immune system regulation. Market research indicates a growing demand for such products, driven by consumer awareness of the importance of nutrition in maintaining optimal health.

Despite its numerous advantages, the use of Linolenyl Palmitoleate is not without challenges. One major concern is its stability under varying environmental conditions, which can affect its shelf life and efficacy in formulations. Researchers are actively exploring methods to improve the stability of this compound through encapsulation techniques or the addition of stabilizing agents.

In conclusion, Linolenyl Palmitoleate (CAS No: 125368-94-7) is a versatile compound with significant potential across multiple industries. Its unique properties, backed by cutting-edge research, position it as a valuable ingredient in cosmetics, pharmaceuticals, and functional foods. As ongoing studies continue to uncover new applications and benefits, this compound is poised to play an increasingly important role in enhancing human health and well-being.